Cas no 27779-21-1 (Benzeneethanamine,4-ethoxy-3-fluoro-N,N-dimethyl-b-(1-methylpropyl)-)

• Product Name: Benzeneethanamine,4-ethoxy-3-fluoro-N,N-dimethyl-b-(1-methylpropyl)-
• CAS No: 27779-21-1
• MF: C₁₆H₂₆FNO
• MW: 267.382148265839
• CID: 285268
• PubChem ID: 214151
• Update Time: 2025-04-19

Benzeneethanamine,4-ethoxy-3-fluoro-N,N-dimethyl-b-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,4-ethoxy-3-fluoro-N,N-dimethyl-b-(1-methylpropyl)-
• 4-Ethoxy-3-fluoro-N,N-dimethyl-β-(1-methylpropyl)benzeneethanamine
• Phenethylamine, beta-(sec-butyl)-N,N-dimethyl-4-ethoxy-3-fluoro-
• 2-(4-ethoxy-3-fluorophenyl)-n,n,3-trimethylpentan-1-amine
• BRN 2810510
• 27779-21-1
• DTXSID90950469
• beta-sec-Butyl-N,N-dimethyl-4-ethoxy-3-fluorophenethylamine

• Inchi： 1S/C16H26FNO/c1-6-12(3)14(11-18(4)5)13-8-9-16(19-7-2)15(17)10-13/h8-10,12,14H,6-7,11H2,1-5H3
• InChI Key： ITYOSSYGTWUQNH-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(CN(C)C)C(C)CC)OCC

Computed Properties

• Exact Mass: 267.19998
• Monoisotopic Mass: 267.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 0.974
• Boiling Point: 333.3°C at 760 mmHg
• Flash Point: 155.4°C
• Refractive Index: 1.484
• PSA: 12.47